6-(2H-1,3-benzodioxol-5-yl)-2-({3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-(1,3-benzodioxol-5-yl)-2-[[3-(4-propan-2-yloxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C23H20N4O5/c1-14(2)31-17-6-3-15(4-7-17)23-24-21(32-26-23)12-27-22(28)10-8-18(25-27)16-5-9-19-20(11-16)30-13-29-19/h3-11,14H,12-13H2,1-2H3
• InChI Key: HOFJKLIGGBAICB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2=NOC(=N2)CN3C(=O)C=CC(=N3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H20N4O5
• Molecular Weight: 432.4 g/mol
• CAS No.: 1207056-79-8

Description

This compound features a dihydropyridazin-3-one core substituted with a benzodioxole ring at position 6 and a 1,2,4-oxadiazole-methyl group at position 2. The oxadiazole moiety is further functionalized with a 4-(propan-2-yloxy)phenyl substituent. Its synthesis likely involves multi-step reactions, including:

• Alkylation of pyridazinone: Similar to methods described in , where 5-chloro-6-phenylpyridazin-3(2H)-one undergoes substitution with halides using potassium carbonate in acetone .
• Oxadiazole coupling: As seen in , oxadiazole intermediates may be synthesized via cyclization reactions between carboxylic acid derivatives and amidoximes, facilitated by bases like caesium carbonate in DMF .

Comparison with Similar Compounds

Structural Analogues

Table 1: Structural Comparison of Key Analogues

Compound Name / ID	Core Structure	Substituents (Position)	Key Structural Differences
Target Compound	Dihydropyridazin-3-one	Benzodioxole (C6); Oxadiazole-methyl (C2)	Propan-2-yloxyphenyl on oxadiazole
F839-0554 ()	Pyridazin-3(2H)-one	4-(Propan-2-yl)phenyl (C6); Oxadiazole-methyl	Trifluoromethylphenyl on oxadiazole
Thieno[2,3-d]pyrimidine ()	Thienopyrimidine-dione	1,3,4-Oxadiazole (C6); Phenyl groups	Sulfur-containing fused ring system

• The benzodioxole moiety may improve CNS penetration compared to simpler phenyl groups .

Pharmacological Activity

Physicochemical Properties

• Stability : Benzodioxole rings are generally stable under physiological conditions but may undergo oxidative metabolism in the liver .